Cas no 2137837-50-2 (1-(1-methanesulfonyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol)

• Product Name: 1-(1-methanesulfonyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol
• CAS No: 2137837-50-2
• MF: C₆H₁₁N₃O₄S
• MW: 221.234239816666
• CID: 6006258
• PubChem ID: 165745686
• Update Time: 2025-06-07

1-(1-methanesulfonyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-744729
• 2137837-50-2
• 1-(1-methanesulfonyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol

• Inchi： 1S/C6H11N3O4S/c1-13-4-6(10)5-3-7-8-9(5)14(2,11)12/h3,6,10H,4H2,1-2H3
• InChI Key： OQDQHHOYEHYSRL-UHFFFAOYSA-N
• SMILES： S(C)(N1C(=CN=N1)C(COC)O)(=O)=O

Computed Properties

• Exact Mass: 221.04702701g/mol
• Monoisotopic Mass: 221.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 103Ų

Additional information on 1-(1-methanesulfonyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol

Introduction to 1-(1-methanesulfonyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol (CAS No. 2137837-50-2) and Its Emerging Applications in Chemical Biology

1-(1-methanesulfonyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol, identified by the CAS number 2137837-50-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the triazole class, characterized by a heterocyclic structure containing nitrogen atoms, which contributes to its versatility in biological interactions. The presence of a methanesulfonyl group and a methoxyethyl moiety further enhances its potential as a pharmacophore in drug discovery and molecular recognition applications.

The 1H-1,2,3-triazol core of this molecule is particularly noteworthy for its ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. This feature has made it a valuable scaffold in the development of novel therapeutic agents. Recent studies have highlighted the compound's potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The methanesulfonyl group, on the other hand, provides a strong electron-withdrawing effect, which can influence the compound's reactivity and binding affinity. This dual functionality makes 1-(1-methanesulfonyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol a promising candidate for further exploration in medicinal chemistry.

In the context of drug discovery, the 2-methoxyethan-1-ol side chain introduces hydrophilicity to the molecule, facilitating its solubility in both aqueous and organic solvents. This property is crucial for formulating drug candidates that require systemic delivery. The compound's ability to exhibit both lipophilic and hydrophilic characteristics allows it to traverse biological membranes effectively while maintaining stability in physiological environments. Such attributes are highly desirable for developing small molecule inhibitors or agonists that target intracellular pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 1-(1-methanesulfonyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol. Molecular docking studies have revealed its potential binding interactions with various protein targets, including kinases and transcription factors. These interactions are critical for understanding its mechanism of action and optimizing its efficacy. For instance, research has suggested that the compound may inhibit specific kinases involved in cancer cell proliferation by competing with ATP binding sites. This mechanism aligns with current trends in oncology research, where small molecule inhibitors are being developed to disrupt aberrant signaling pathways.

The methanesulfonyl group's role in modulating electronic properties has also been explored in the context of photopharmacology—where light-responsive drugs are designed to switch between active and inactive states upon irradiation. The presence of this group could enhance the compound's photochemical stability while allowing for controlled activation upon exposure to specific wavelengths. Such applications are particularly relevant in developing next-generation therapeutics that offer spatial and temporal control over drug delivery.

Furthermore, the triazole ring has been extensively studied for its antimicrobial properties. Derivatives of triazole compounds have shown efficacy against resistant bacterial strains due to their ability to disrupt fungal cell membranes by inhibiting ergosterol biosynthesis. While 1-(1-methanesulfonyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol may not directly target fungi, its structural similarity suggests potential applications in developing broad-spectrum antimicrobial agents. This is particularly pertinent given the growing concern over antibiotic resistance worldwide.

In vitro studies have also demonstrated the compound's ability to interact with nucleic acids through minor groove binding (MGB). This interaction could be exploited for developing antisense oligonucleotides or DNA/RNA cross-linking agents used in gene therapy or cancer treatment. The methoxyethyl moiety may enhance cellular uptake via transfection methods or nanoparticle delivery systems, improving therapeutic efficacy.

The synthesis of 1-(1-methanesulfonyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled more efficient production processes using catalytic systems or flow chemistry techniques. These advancements not only reduce costs but also minimize waste generation—a critical consideration for sustainable pharmaceutical development.

From a regulatory perspective, the compound's classification as an investigational new drug (IND) candidate necessitates rigorous preclinical testing before human trials can commence. Current research focuses on evaluating its toxicity profile using cell culture assays and animal models to ensure safety for future clinical applications. The methanesulfonyl group's metabolic stability has been a key focus area during these studies; ensuring that it does not undergo rapid degradation could significantly impact bioavailability.

The growing interest in triazole-based compounds stems from their broad spectrum of biological activities and synthetic accessibility. Researchers are increasingly exploring novel derivatives as potential therapeutics due to their favorable pharmacokinetic properties and reduced off-target effects compared to traditional small molecules. As computational tools continue to improve our understanding of molecular interactions at an atomic level, 21378375002 is poised to play a pivotal role in future drug discovery initiatives.